![molecular formula C9H11NO2 B1374320 6-Ethyl-2-methylpyridine-3-carboxylic acid CAS No. 1247348-49-7](/img/structure/B1374320.png)
6-Ethyl-2-methylpyridine-3-carboxylic acid
Overview
Description
“6-Methylpyridine-2-carboxylic acid” is a heterocyclic building block . It’s also known as “2-carboxy-6-methylpyridine” or "6-methylpicolinic acid" .
Synthesis Analysis
While specific synthesis methods for “6-Ethyl-2-methylpyridine-3-carboxylic acid” were not found, similar compounds such as “6-Methylpyridine-2-carboxylic acid” have been used in the preparation of other compounds .Molecular Structure Analysis
The molecular structure of “6-Methylpyridine-2-carboxylic acid” is available as a 2D Mol file . The molecular weight is 137.1360 .Scientific Research Applications
Chemical Reactions and Synthesis
6-Ethyl-2-methylpyridine-3-carboxylic acid is involved in various chemical reactions and synthesis processes. For instance, ethyl 6-alkyl(aryl)-4-chloromethyl-2-methylpyridine-3-carboxylates react with ammonia and primary amines to produce 6-substituted 3-alkyl(aryl)-1-methyl-1'2-dihydropyrrolo[3'4-c]pyridin-7-ones. These reactions are significant in the synthesis of complex chemical structures (Nadzhafova, 2002).
Industrial Applications
Nicotinic acid, a derivative of 6-ethyl-2-methylpyridine-3-carboxylic acid, is used industrially. It is primarily produced by oxidizing 5-ethyl-2-methylpyridine with nitric acid. This process is significant in the pharmaceutical industry, particularly in the production of essential nutrients like vitamin PP (Lisicki, Nowak, & Orlińska, 2022).
Pharmacological Potential
Some derivatives of 6-ethyl-2-methylpyridine-3-carboxylic acid exhibit potential pharmacological activities. For example, a series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids, synthesized from ethyl 2-chloroacetoacetate and 2-aminopyridines, were evaluated for their anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).
Environmental Considerations
The synthesis and application of 6-ethyl-2-methylpyridine-3-carboxylic acid derivatives also involve environmental considerations. For example, a novel electrochemical procedure for carboxylation of 2-amino-5-bromopyridine with CO2 avoids the use of volatile and toxic solvents, addressing environmental concerns (Feng, Huang, Liu, & Wang, 2010).
Retinoprotective Effects
Interestingly, 2-ethyl-3-hydroxy-6-methylpyridine nicotinate, a derivative, has shown potential as a retinoprotector. In a rat model of retinal ischemia–reperfusion, it effectively prevented ischemic injuries and improved retinal microcirculation (Peresypkina et al., 2020).
properties
IUPAC Name |
6-ethyl-2-methylpyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-3-7-4-5-8(9(11)12)6(2)10-7/h4-5H,3H2,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMYKCTLRXVBYJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=C(C=C1)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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